Cas no 23031-36-9 (Prallethrin(Mixture of diastereomers))

• Product Name: Prallethrin(Mixture of diastereomers)
• CAS No: 23031-36-9
• MF: C₁₉H₂₄O₃
• MW: 300.392066001892
• MDL: MFCD03792792
• CID: 52208
• PubChem ID: 329754385
• Update Time: 2026-05-14

Prallethrin(Mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

• D-Prallethrin
• :(S)-2-Methyl-3-(2-propynyl)-4-oxocyclopent-2-enyl-(lR)-cis,trans-2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
• 2-methyl-4-oxo-3-(prop-2-ynyl)cyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• Prallethrin
• Prallethrin Solution
• Prallethrin (Mixture of diastereomers)
• Prallethrin(Mixture of diastereomers)
• 1-methyl-2-hydroxyiminomethylpyridinium iodide
• 2-< (hydroxyimino)methyl> -1-methylpyridinium iodide
• 2-hydroxyiminomethyl-1-methylpyridinium iodide
• 2-PAM
• 2-pamiodide
• nsc-7760
• p-2-am
• PRALIDOXIME IODIDE
• PRALIDOXIMELODIDE
• pralidoximemethiodide
• protopamiodide
• pyridin-2-aldoxin

• MDL： MFCD03792792
• Inchi： 1S/C19H24O3/c1-7-8-13-12(4)16(10-15(13)20)22-18(21)17-14(9-11(2)3)19(17,5)6/h1,9,14,16-17H,8,10H2,2-6H3
• InChI Key： SMKRKQBMYOFFMU-UHFFFAOYSA-N
• SMILES： C#CCC1=C(C)C(CC1=O)OC(=O)C2C(C=C(C)C)C2(C)C

Computed Properties

• Exact Mass: 300.173
• Monoisotopic Mass: 300.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: The technical drug is an oily liquid
• Density: d420 1.03
• Melting Point: 25°C
• Boiling Point: 381.62°C (rough estimate)
• Flash Point: Fahrenheit: 282.2 ° f
  Celsius: 139 ° c
  
• Refractive Index: 1.4200 (estimate)
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 43.37000
• LogP: 3.44920
• Solubility: Soluble in methanol \ hexane
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Prallethrin(Mixture of diastereomers) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H331-H410
• Warning Statement： P261-P273-P311-P501
• Hazardous Material transportation number：UN2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 22-23-50/53
• Safety Instruction： 45-60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids